Cas no 2171576-82-0 (1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}piperidine-2-carboxylic acid)

• Product name: 1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}piperidine-2-carboxylic acid
• CAS No: 2171576-82-0
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6006469
• PubChem ID: 165552477

1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}piperidine-2-carboxylic acid
• 2171576-82-0
• EN300-1480015
• 1-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanoyl}piperidine-2-carboxylic acid

• Inchi： 1S/C26H30N2O6/c29-24(28-14-6-5-11-23(28)25(30)31)12-15-33-16-13-27-26(32)34-17-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,22-23H,5-6,11-17H2,(H,27,32)(H,30,31)
• InChI Key： JIQWJLZDHSVXPV-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCC(N1CCCCC1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}piperidine-2-carboxylic acid

Comprehensive Overview of 1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}piperidine-2-carboxylic acid (CAS No. 2171576-82-0)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}piperidine-2-carboxylic acid (CAS No. 2171576-82-0) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected piperidine-2-carboxylic acid derivative, plays a pivotal role in modern drug discovery and bioconjugation strategies. Its unique structural features, combining a piperidine-2-carboxylic acid backbone with an Fmoc-protected aminoethoxypropanoyl side chain, make it a versatile building block for peptide modifications and targeted delivery systems.

The growing demand for Fmoc-protected amino acids in solid-phase peptide synthesis (SPPS) has propelled research into derivatives like CAS 2171576-82-0. Recent trends in peptide-based therapeutics and targeted drug delivery systems have further increased its relevance. Scientists frequently search for information about its synthesis protocol, solubility characteristics, and compatibility with common coupling reagents, reflecting its importance in laboratory applications.

Structural analysis reveals that the Fmoc group in this compound provides excellent protection for the amine functionality during peptide elongation, while the piperidine-2-carboxylic acid moiety offers unique conformational constraints to peptide structures. This combination addresses common challenges in peptide drug development, particularly in creating stable secondary structures and improving bioavailability of therapeutic peptides. The compound's ethoxypropanoyl linker additionally enhances flexibility in molecular design, making it valuable for creating PEG-like spacers in bioconjugates.

From a synthetic chemistry perspective, CAS 2171576-82-0 demonstrates remarkable stability under standard SPPS conditions, with particular resistance to premature Fmoc deprotection. This characteristic has made it particularly useful in the synthesis of complex peptide architectures, where extended coupling times or multiple synthetic cycles are required. Recent publications highlight its application in constructing constrained peptide scaffolds for GPCR-targeting drugs and peptide-drug conjugates for oncology applications.

The compound's physicochemical properties have been extensively studied to optimize its use in automated peptide synthesis. Researchers emphasize its favorable solubility profile in common organic solvents like DMF and DCM, which is crucial for efficient incorporation into growing peptide chains. Moreover, its compatibility with popular coupling reagents such as HBTU and HATU makes it particularly attractive for high-throughput synthesis platforms.

In the context of current pharmaceutical trends, 1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}piperidine-2-carboxylic acid aligns perfectly with the growing interest in peptide therapeutics and targeted drug delivery. Its structural features address key challenges in peptide stability and cell permeability, which are frequent topics in scientific literature and conference discussions. The compound's utility extends to emerging fields like PROTAC technology, where its bifunctional nature can facilitate the design of novel degraders.

Quality control aspects of CAS 2171576-82-0 have gained attention in recent years, with analytical methods focusing on HPLC purity assessment and chiral integrity verification. The pharmaceutical industry particularly values batches with consistent enantiomeric purity, as this directly impacts the performance of resulting peptide constructs. Advanced characterization techniques including 2D NMR and mass spectrometry have been employed to establish comprehensive reference standards for this important building block.

Looking toward future applications, researchers are exploring the potential of this compound in macrocyclic peptide synthesis and peptide stapling technologies. Its structural flexibility allows for innovative approaches to peptide stabilization, addressing one of the major limitations in peptide-based drug development. Additionally, its compatibility with click chemistry approaches opens possibilities for creating diverse peptide conjugates with various payloads and targeting moieties.

From a commercial perspective, the availability of CAS 2171576-82-0 from multiple suppliers has improved in recent years, reflecting its growing importance in medicinal chemistry. However, researchers still face challenges in obtaining material with consistent water content and storage stability, highlighting opportunities for process optimization in its manufacture. Proper handling and storage under inert atmosphere are frequently recommended to maintain its optimal performance in synthetic applications.

The environmental and safety profile of 1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}piperidine-2-carboxylic acid has been evaluated according to standard laboratory chemical guidelines. While not classified as hazardous, standard precautions for handling Fmoc-protected compounds apply, including protection from light and moisture. These considerations are particularly important for researchers working with this material on large scales or in automated synthesis platforms.

In conclusion, CAS 2171576-82-0 represents a sophisticated tool in modern peptide chemistry, combining the protective advantages of Fmoc chemistry with the structural benefits of piperidine carboxylic acid derivatives. Its growing applications in peptide drug discovery and bioconjugation chemistry ensure its continued relevance in pharmaceutical research. As peptide-based therapies gain more traction in treating various diseases, compounds like this will undoubtedly play increasingly important roles in developing the next generation of therapeutic agents.